Cas no 111153-21-0 (Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester)

Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester structure
111153-21-0 structure
Product Name:Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester
CAS No:111153-21-0
MF:C15H22O3
MW:250.333384990692
CID:1196770
Update Time:2024-08-02

Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester
    • [(2S)-octan-2-yl] 4-hydroxybenzoate
    • Inchi: 1S/C15H22O3/c1-3-4-5-6-7-12(2)18-15(17)13-8-10-14(16)11-9-13/h8-12,16H,3-7H2,1-2H3/t12-/m0/s1
    • InChI Key: JNXAOLWWDAIBSE-LBPRGKRZSA-N
    • SMILES: C(O[C@@H](C)CCCCCC)(=O)C1=CC=C(O)C=C1

Computed Properties

  • Exact Mass: 250.15696

Experimental Properties

  • Density: 1.035±0.06 g/cm3(Predicted)
  • Melting Point: 44-46 °C(Solv: hexane (110-54-3))
  • Boiling Point: 362.6±15.0 °C(Predicted)
  • PSA: 46.53
  • pka: 8.18±0.15(Predicted)
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